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Cat. No.: B3030410

PDMS in High-Pressure Microfluidics: A
Comparative Guide

Polydimethylsiloxane (PDMS) has long been the material of choice for rapid prototyping in
microfluidics due to its ease of fabrication, optical transparency, and biocompatibility. However,
its inherent low elastic modulus presents significant limitations in high-pressure applications,
leading to channel deformation and device failure. For researchers, scientists, and drug
development professionals working with high-pressure microfluidic systems, understanding the
performance of PDMS relative to other materials is critical for experimental success and device
reliability. This guide provides an objective comparison of PDMS with viable alternatives,
supported by experimental data and detailed protocols.

Material Performance: A Quantitative Comparison

The selection of a material for high-pressure microfluidics hinges on its mechanical properties
and chemical resistance. The following tables summarize key performance indicators for PDMS

and common alternative materials.

Table 1: Mechanical Properties of Microfluidic Materials
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Material Young's Modulus (MPa) Burst Pressure (kPa)
PDMS (Polydimethylsiloxane) 0.3-3 100 - 500+[1][2]
PMMA (Polymethyl
1800 - 3100 > 500[2]
Methacrylate)
PC (Polycarbonate) 2000 - 2400 > 500
COC (Cyclic Olefin Copolymer) 1300 - 2800 > 500
Glass 50,000 - 90,000 > 1000
Silicon 130,000 - 188,000 > 1000
Table 2: Chemical Compatibility of Microfluidic Materials
Organic
. Aqueous Solvents (e.g., Strong
Material . Alcohols )
Solutions Acetone, Acids/Bases
Toluene)
] Poor (Swelling)
PDMS Excellent Poor (Swelling) 3l Poor
Poor (Dissolves)
PMMA Excellent Good[4] 5] Moderate
PC Excellent Good Moderate Moderate
Good (Resistant
CcocC Excellent Excellent[4] to polar solvents)  Excellent
[4]
Glass Excellent Excellent Excellent Excellent
Silicon Excellent Excellent Excellent Excellent

High-Pressure Experimental Workflow: Droplet-
Based High-Throughput Screening
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High-pressure microfluidic systems are instrumental in applications such as high-throughput
screening (HTS) for drug discovery. The following diagram illustrates a typical workflow for
droplet-based HTS.
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Caption: A workflow for droplet-based high-throughput screening using high-pressure

microfluidics.

Experimental Protocols
Burst Pressure Testing of Microfluidic Devices

This protocol outlines a method to determine the maximum pressure a microfluidic device can

withstand before failure.
Materials:

o Microfluidic device to be tested
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High-pressure syringe pump or pressure controller

Pressure transducer/gauge

Tubing and fittings compatible with the device and pressure range
Deionized water or other test fluid

High-speed camera (optional, for failure analysis)

Safety enclosure

Procedure:

Device Connection: Securely connect the microfluidic device to the pressure source using
appropriate tubing and fittings. Ensure all connections are leak-proof.

Priming the System: Fill the system with the test fluid at a low flow rate to remove any air
bubbles from the device and tubing.

Pressure Application: Gradually increase the pressure at a constant rate (e.g., 10 kPa/s).
The rate should be slow enough to allow for accurate pressure readings and observation of
the device.

Monitoring: Continuously monitor the pressure reading from the transducer. Visually inspect
the device for any signs of leakage, channel deformation, or delamination. A high-speed
camera can be used to capture the failure event.

Burst Point Determination: The burst pressure is the maximum pressure recorded just before
or at the moment of device failure.[6] Failure is typically characterized by a sudden drop in
pressure due to leakage or catastrophic device rupture.

Data Recording: Record the burst pressure for multiple devices of the same design to
determine the average and standard deviation.

Conclusion

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=934652
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

While PDMS is an excellent material for rapid prototyping and low-pressure applications, its
performance in high-pressure microfluidic systems is limited by its low Young's modulus,
leading to channel deformation and lower burst pressures compared to alternative materials.
For applications requiring high pressures, such as high-throughput screening and certain drug
delivery systems, thermoplastics like PMMA, PC, and COC, as well as glass and silicon, offer
superior mechanical stability and chemical resistance.[7][8] The choice of material should be
carefully considered based on the specific pressure requirements, chemical environment, and
fabrication capabilities of the intended application. The provided data and protocols serve as a
guide for researchers and professionals to make informed decisions in the design and
fabrication of robust and reliable high-pressure microfluidic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]

. mdpi.com [mdpi.com]

. researchgate.net [researchgate.net]

. Chemical resistance of microfluidic materials - Elveflow [elveflow.com]

. The most used microfabrication materials for microfluidics [blog.darwin-microfluidics.com]
. tsapps.nist.gov [tsapps.nist.gov]

. potomac-laser.com [potomac-laser.com]

°
(0] ~ (o)) ()] EEN w N =

. youtube.com [youtube.com]

¢ To cite this document: BenchChem. [Performance of PDMS in high-pressure microfluidic
systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030410#performance-of-pdms-in-high-pressure-
microfluidic-systems]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.potomac-laser.com/blog/microfluidics-the-evolution-from-pdms-to-thermoplastics-for-enhanced-scalability-and-cost-effectiveness/
https://www.youtube.com/watch?v=MjikmkDdR7E
https://www.benchchem.com/product/b3030410?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Quantified-experimental-results-for-microfluidic-burst-pressure-investigations-for-3D_fig4_389804681
https://www.mdpi.com/2079-6374/11/8/292
https://www.researchgate.net/publication/8988688_Solvent_Compatibility_of_PolyDimethylsiloxane-Based_Microfluidic_Devices
https://elveflow.com/microfluidic-reviews/chemical-resistance-of-microfluidic-materials/
https://blog.darwin-microfluidics.com/the-most-used-microfabrication-materials-for-microfluidics/
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=934652
https://www.potomac-laser.com/blog/microfluidics-the-evolution-from-pdms-to-thermoplastics-for-enhanced-scalability-and-cost-effectiveness/
https://www.youtube.com/watch?v=MjikmkDdR7E
https://www.benchchem.com/product/b3030410#performance-of-pdms-in-high-pressure-microfluidic-systems
https://www.benchchem.com/product/b3030410#performance-of-pdms-in-high-pressure-microfluidic-systems
https://www.benchchem.com/product/b3030410#performance-of-pdms-in-high-pressure-microfluidic-systems
https://www.benchchem.com/product/b3030410#performance-of-pdms-in-high-pressure-microfluidic-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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